Cas no 2171318-07-1 (1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl)-)

• Product Name: 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl)-
• CAS No: 2171318-07-1
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 5154706
• Update Time: 2025-05-20

1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl)-

• Inchi： 1S/C12H22N4O/c1-5-6-7-15(4)12(17)10-8-14-16(9(2)3)11(10)13/h8-9H,5-7,13H2,1-4H3
• InChI Key： KXUFFAPZAJXVGH-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(N)=C(C(N(CCCC)C)=O)C=N1

Additional information on 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl)-

Introduction to 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2171318-07-1, identified as 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This pyrazole derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive interest in both academic and industrial settings.

1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl) is characterized by a pyrazole core substituted with an amide group at the 4-position, an amino group at the 5-position, and a butylmethylamino side chain at the 1-position. The presence of the isopropyl group further enhances its structural complexity and may contribute to its distinct pharmacological properties. This compound's molecular architecture suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery efforts.

In recent years, pyrazole derivatives have been extensively studied for their diverse biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific modifications present in 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl) contribute to its unique pharmacological profile, which may make it particularly effective against certain disease states.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutics. The combination of an amide group and an amino side chain provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility is crucial in drug design, as it enables the optimization of potency, selectivity, and pharmacokinetic properties.

Recent studies have highlighted the importance of pyrazole derivatives in modulating enzyme activity and receptor binding. For instance, modifications at the 4- and 5-positions of the pyrazole ring have been shown to influence binding affinity to target proteins. The butylmethylamino group in 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl) may also play a critical role in determining its interaction with biological targets, potentially enhancing its efficacy or reducing side effects.

The synthesis of 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore its significance in modern medicinal chemistry.

The pharmacological evaluation of this compound has revealed intriguing findings that warrant further investigation. Preclinical studies have demonstrated its potential activity against various disease models, including inflammation and cancer. The precise mechanisms by which it exerts its effects are still under exploration, but initial data suggest that it may interfere with key signaling pathways involved in disease progression.

In addition to its therapeutic potential, 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl) may also serve as a valuable tool for understanding fundamental biological processes. By studying its interactions with biological targets, researchers can gain insights into the structure-function relationships that govern cellular behavior. This knowledge could pave the way for new therapeutic strategies targeting complex diseases.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of lead compounds like 1H-Pyrazole-4-carboxamide, 5-amino-N-butyl-N-methyl-1-(1-methylethyl). Its unique structural features and promising biological activities make it a compelling candidate for further investigation. As research progresses, this compound is likely to play a significant role in advancing our understanding of disease mechanisms and developing new treatments.

In conclusion,CAS number 2171318-07-1 corresponds to a highly interesting pyrazole derivative with significant potential in chemical biology and pharmaceutical research. Its structural complexity and diverse biological activities make it a valuable scaffold for drug discovery efforts. Continued exploration into its pharmacological properties will undoubtedly yield important insights into disease mechanisms and therapeutic interventions.